4-[(E)-3-[3-bromo-6-(ethylamino)-7-oxocyclohepta-1,3,5-trien-1-yl]-3-oxoprop-1-enyl]benzonitrile

• Molecular Formula: C19H15BrN2O2
• Molecular Weight: 383.2 g/mol
• IUPAC Name: 4-[(E)-3-[3-bromo-6-(ethylamino)-7-oxocyclohepta-1,3,5-trien-1-yl]-3-oxoprop-1-enyl]benzonitrile
• InChI: InChI=1S/C19H15BrN2O2/c1-2-22-17-9-8-15(20)11-16(19(17)24)18(23)10-7-13-3-5-14(12-21)6-4-13/h3-11H,2H2,1H3,(H,22,24)/b10-7+
• InChI Key: WBOBYECOAUZYBM-JXMROGBWSA-N
• Isomeric SMILES: CCNC1=CC=C(C=C(C1=O)C(=O)/C=C/C2=CC=C(C=C2)C#N)Br
• SMILES: CCNC1=CC=C(C=C(C1=O)C(=O)C=CC2=CC=C(C=C2)C#N)Br

Description

4-[(E)-3-[3-bromo-6-(ethylamino)-7-oxocyclohepta-1,3,5-trien-1-yl]-3-oxoprop-1-enyl]benzonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound is also known as BCT-197 and belongs to the family of cycloheptatrienes.

Mechanism of Action

The mechanism of action of BCT-197 involves the inhibition of specific enzymes and signaling pathways involved in cancer progression and inflammation. It has been shown to target the NF-κB signaling pathway, which plays a crucial role in the regulation of various cellular processes, including cell proliferation, survival, and inflammation.
Biochemical and Physiological Effects:
BCT-197 has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth and proliferation, the suppression of inflammation and fibrosis, and the modulation of immune responses. It has also been shown to have a favorable pharmacokinetic profile, making it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the advantages of using BCT-197 in lab experiments is its specificity towards specific signaling pathways, which allows for targeted inhibition of cancer cell growth and inflammation. However, one of the limitations of using BCT-197 is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research and development of BCT-197. One potential direction is the investigation of its potential as a therapeutic agent for the treatment of various inflammatory and fibrotic diseases, such as rheumatoid arthritis and pulmonary fibrosis. Another potential direction is the development of more potent and selective analogs of BCT-197 that can be used for targeted cancer therapy. Additionally, further studies are needed to elucidate the molecular mechanisms underlying the anti-cancer and anti-inflammatory effects of BCT-197.
In conclusion, BCT-197 is a promising compound with potential applications in various fields, including cancer research, biochemistry, and pharmacology. Its specificity towards specific signaling pathways and favorable pharmacokinetic profile make it a promising candidate for further development as a therapeutic agent. Future research directions include investigating its potential as a therapeutic agent for inflammatory and fibrotic diseases, developing more potent and selective analogs, and elucidating its molecular mechanisms of action.

Synthesis Methods

The synthesis of BCT-197 involves a multi-step process that includes the reaction of 3-bromo-6-(ethylamino)-7-oxocyclohepta-1,3,5-triene with 3-oxoprop-1-enylbenzonitrile. The reaction is carried out in the presence of a suitable catalyst and solvent, and the product is purified using various techniques such as chromatography and recrystallization.

Scientific Research Applications

BCT-197 has been extensively studied for its potential applications in the field of cancer research. It has been shown to inhibit the growth and proliferation of cancer cells by targeting specific signaling pathways involved in cancer progression. BCT-197 has also been investigated for its anti-inflammatory and anti-fibrotic properties, making it a promising candidate for the treatment of various inflammatory and fibrotic diseases.